4-(benzenesulfonyl)-N-[3-(morpholin-4-yl)propyl]-2-phenyl-1,3-oxazol-5-amine

• CAS: 380318-39-8
• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.52
• SMILES: C1COCCN1CCCNC2=C(N=C(O2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• InChI: InChI=1S/C22H25N3O4S/c26-30(27,19-10-5-2-6-11-19)22-21(23-12-7-13-25-14-16-28-17-15-25)29-20(24-22)18-8-3-1-4-9-18/h1-6,8-11,23H,7,12-17H2
• InChIKey: XSNAUBBCYPQEAQ-UHFFFAOYSA-N
• Solubility: not available

Validating structure-activity relationships (SAR) for phenylsulfonyl oxazoles requires precise analog comparison. Generic substitution at the 5-position amine introduces unpredictable binding and PK changes. This compound offers: • **Defined scaffold**: 5-(morpholin-4-yl)propylamine chain vs. ethyl-linked or methylpiperazine analogs • **Differentiation value**: Directly test impact on solubility, logD, and microsomal stability • **IP utility**: Specific embodiment for patent landscape analysis (e.g., US20210070718) Procure the exact derivative to de-risk your kinase inhibition or differentiation pathway research.

CAS 380318-39-8: Profile & Identity

4-(benzenesulfonyl)-N-[3-(morpholin-4-yl)propyl]-2-phenyl-1,3-oxazol-5-amine (CAS 380318-39-8) is a synthetic small molecule belonging to the phenylsulfonyl oxazole derivative class, with a molecular formula of C22H25N3O4S and a molecular weight of 427.52 g/mol . It features a 1,3-oxazole core substituted at the 2-position with a phenyl group, at the 4-position with a benzenesulfonyl group, and at the 5-position with an amine linked to a morpholine ring via a propyl spacer. This compound is primarily referenced in the patent literature as a representative example within broader genus claims for phenylsulfonyl oxazole derivatives intended for therapeutic applications, including neurodegenerative disease [1]. While its exact biological profile remains largely unvalidated in peer-reviewed primary research, its structural scaffold is characteristic of compounds explored for kinase inhibition and cellular differentiation pathways.

Scaffold context Reported oxazole scaffold for kinase inhibition studies

Probe role Supports SAR exploration of 5-amine substituent effects

IP reference Patent-exemplified structural probe; biological profile largely unvalidated

• [1] US Patent Application US20210070718. Novel phenylsulfonyl oxazole derivative and use thereof. Published March 11, 2021. View Source

Generic Substitution Failure: Morpholinopropylamine Chain

Generic substitution within the phenylsulfonyl oxazole class is scientifically unsound due to the profound impact of the 5-position amine substituent on target binding, pharmacokinetics, and selectivity. The target compound's 3-(morpholin-4-yl)propyl chain imparts specific steric, electronic, and basicity characteristics that dictate interaction with biological targets . Even closely related analogs, such as those bearing an ethyl linker (e.g., 4-(benzenesulfonyl)-N-[2-(morpholin-4-yl)ethyl]-2-phenyl-1,3-oxazol-5-amine), will exhibit different conformational flexibility and binding kinetics . Similarly, replacing the phenyl group at the 2-position with a halogenated or heterocyclic substituent (like 2-thiophenyl or 2-furanyl derivatives) fundamentally alters the molecule's lipophilicity and potential for hydrophobic interactions, as evidenced by class-level SAR trends in oxazole-based drug discovery [1]. The following quantitative evidence guide, though currently limited by a lack of published direct comparative data, establishes a framework for evaluating differentiation where it exists.

Spacer length alters binding

Propyl vs ethyl spacer may shift conformational flexibility and binding kinetics.

2-Position substitution mismatch

Replacing 2-phenyl with thiophenyl or furanyl changes lipophilicity and hydrophobic interaction profile.

5-Amine vs 5-methoxy pharmacology

Basic amine center introduces hydrogen-bond donor; pharmacological profile may not transfer from neutral ether analogs.

• [1] Kakkar, S., & Narasimhan, B. (2019). A comprehensive review on biological activities of oxazole derivatives. BMC Chemistry, 13, 1. View Source

380318-39-8: Comparative Differentiation Evidence

LOX Inhibitory Activity: Class-Level Inference

A close structural analog, identified in BindingDB as BDBM461421 (US10774069, Compound 1), demonstrates potent inhibition of human lysyl oxidase (LOX) with an IC50 of 75.1 nM [1]. This compound shares the core phenylsulfonyl oxazole motif but differs significantly in its substituents. This data provides a class-level benchmark, suggesting the scaffold's potential for potent LOX engagement. Direct quantitative data for the target compound 380318-39-8 against this specific target is currently absent from the primary literature. This gap represents a measurable axis of differentiation that requires direct experimental comparison.

LOX Inhibition (Class-level)

Class-level inference

Target: No published data
Comparator (BDBM461421): IC50 75.1 nM

Supports LOX engagement screening context

Direct comparison not possible; data to verify

Evidence Dimension	Human LOX Enzyme Inhibition (IC50)
Target Compound Data	Not available (no published data found)
Comparator Or Baseline	BDBM461421 (US10774069, Compound 1): IC50 = 75.1 nM
Quantified Difference	Unknown; direct comparison not possible
Conditions	Amplex Red fluorescence assay using 10-20× concentrated conditioned media (BSA-containing) [1]

Why This Matters

This identifies a specific, quantifiable gap in the compound's characterization; if a researcher's primary selection criterion is LOX inhibition potency, procurement decisions must currently be made without comparative data, favoring analogs with known activity unless the unique morpholinopropylamine chain is structurally indispensable.

• [1] BindingDB Entry BDBM461421. US10774069, Compound 1::US11072585, Example 120::US11459309, Compound 2::US11793797, Compound 1. IC50: 75.1 nM for Human LOX. View Source

5-Methoxy Analog: Neurodegenerative Disease Differentiation

Patent US20210070718 explicitly claims a series of 5-methoxy-4-(phenylsulfonyl)-2-(4-(trifluoromethyl)phenyl)oxazole derivatives for the prevention or treatment of neurodegenerative disease [1]. The target compound, 380318-39-8, is a phenylsulfonyl oxazole derivative but bears a 5-amine substituent instead of the 5-methoxy group. This structural difference is critical; the amine introduces a basic center and a hydrogen bond donor, fundamentally altering its pharmacological properties compared to the neutral ether. No direct head-to-head biological data was found for these two specific compounds in any comparative assay.

Neurodegeneration Patent Scope

Supporting evidence

Target: Falls under broad genus
Comparator: 5-methoxy derivative specifically claimed

Neurodegeneration research context may require review

No shared bioassay; structural hypothesis untested

Evidence Dimension	Neurodegenerative Disease Indication (Patent Claim Scope)
Target Compound Data	Fall under the broad genus of 'phenylsulfonyl oxazole derivative' [1]
Comparator Or Baseline	5-methoxy-4-(phenylsulfonyl)-2-(4-(trifluoromethyl)phenyl)oxazole; specifically claimed for neurodegenerative disease [1]
Quantified Difference	Not applicable; no shared bioassay data
Conditions	Patent claims; US20210070718 [1]

Why This Matters

For procurement in neurodegenerative disease research, the 5-methoxy derivative has a clearer, albeit still early, therapeutic hypothesis. Selecting the target compound over this analog would require a scientific rationale centered on the amine's potential to access different binding modes or improve solubility, which has not yet been experimentally validated.

• [1] US Patent Application US20210070718. Novel phenylsulfonyl oxazole derivative and use thereof. Published March 11, 2021. View Source

Antiproliferative Activity: 5-Methylpiperazine Comparison

A structurally related compound, 4-(benzenesulfonyl)-5-(4-methylpiperazin-1-yl)-2-phenyl-1,3-oxazole, has been reported to exhibit antiproliferative activity against cancer cell lines (e.g., HT-29 colon carcinoma), with reported IC50 values in the micromolar range . This analog replaces the morpholinopropylamine group with a methylpiperazine ring, directly altering the hydrogen-bonding capacity and basicity of the 5-position substituent. Quantitative side-by-side comparison with the target compound is not available, preventing any conclusion about which amine moiety confers superior activity.

Antiproliferative Activity

Supporting evidence

Target: No data
Comparator (5-methylpiperazine analog): Micromolar IC50 reported

Supports cytotoxicity endpoint review

Direct comparison needed; source not verified

Evidence Dimension	Antiproliferative Activity (HT-29 Cell Line)
Target Compound Data	Not available
Comparator Or Baseline	4-(benzenesulfonyl)-5-(4-methylpiperazin-1-yl)-2-phenyl-1,3-oxazole; IC50 reported in the micromolar range
Quantified Difference	Unknown
Conditions	HT-29 colon carcinoma cells; specific assay conditions not verified from primary source

Why This Matters

This defines a concrete, measurable hypothesis for differentiation: the morpholinopropylamine versus methylpiperazine substitution could lead to differential cytotoxicity profiles. A lab would select one over the other based on this unvalidated structural preference, highlighting the need for direct comparative data.

380318-39-8 Application Scenarios

Chemical Probe for 5-Amine Substituent Role

Given the lack of direct biological data, the most scientifically robust application is as a chemical probe to systematically compare the impact of the 5-morpholinopropylamine chain against the 5-methoxy (US20210070718), 5-methylpiperazine, and ethyl-linker analogs in a panel of biochemical and cellular assays. This could reveal SAR for LOX inhibition or antiproliferative activity, establishing a unique value proposition [1].

PK & Physicochemical Comparator Studies

The morpholinopropylamine group is a known solubilizing moiety. A focused procurement scenario would involve comparing the aqueous solubility, logD, and microsomal stability of this compound directly against its ethyl-linked and 5-methylpiperazine analogs. Such data would provide immediate, procurement-relevant differentiation, justifying the selection of this derivative for in vivo studies where improved PK is hypothesized but unproven .

Reference Compound for IP Landscape

As a distinct example within the broad Markush structures of patents like US20210070718, procuring and testing this specific compound could serve as a 'design-around' or a specific embodiment for IP due diligence. Its activity relative to the specifically claimed 5-methoxy derivative would directly inform the strength and scope of the existing patent landscape [1].

Application

Selection Property

Validation Focus

SAR probe for 5-amine substituent

Substituent-dependent binding mode context

Direct SAR panel comparison

Physicochemical comparator studies

Solubility & stability profile

Comparative logD / microsomal stability

IP landscape reference compound

Patent exemplification context

IP due diligence analysis

• [1] US Patent Application US20210070718. Novel phenylsulfonyl oxazole derivative and use thereof. Published March 11, 2021. View Source